3-nitro-N'-phenylbenzenesulfonohydrazide

• IUPAC Name: 3-nitro-N'-phenylbenzenesulfonohydrazide
• InChI: InChI=1S/C12H11N3O4S/c16-15(17)11-7-4-8-12(9-11)20(18,19)14-13-10-5-2-1-3-6-10/h1-9,13-14H
• InChI Key: DTPZPGCBXXDDEU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NNS(=O)(=O)C2=CC=CC(=C2)[N+](=O)[O-]
• Molecular Formula: C12H11N3O4S
• Molecular Weight: 293.30 g/mol

Description

3-nitro-N'-phenylbenzenesulfonohydrazide (NPSH) is a chemical compound with the molecular formula C12H10N4O4S. It is a yellow crystalline powder that is commonly used in scientific research for its various applications.

Mechanism of Action

The mechanism of action of 3-nitro-N'-phenylbenzenesulfonohydrazide is not fully understood. However, it is believed that 3-nitro-N'-phenylbenzenesulfonohydrazide acts as a chelating agent, binding to metal ions and forming stable complexes. This property makes 3-nitro-N'-phenylbenzenesulfonohydrazide useful in the determination of metal ions in biological and environmental samples.
Biochemical and Physiological Effects:
3-nitro-N'-phenylbenzenesulfonohydrazide has not been extensively studied for its biochemical and physiological effects. However, it has been shown to have low toxicity levels in animal studies. 3-nitro-N'-phenylbenzenesulfonohydrazide has also been found to have antioxidant properties, which may have potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One advantage of using 3-nitro-N'-phenylbenzenesulfonohydrazide in lab experiments is its high purity and yield. Additionally, 3-nitro-N'-phenylbenzenesulfonohydrazide is relatively inexpensive and easy to synthesize. However, one limitation of using 3-nitro-N'-phenylbenzenesulfonohydrazide is its limited solubility in water, which may affect its use in certain experiments.

Future Directions

There are several future directions for the use of 3-nitro-N'-phenylbenzenesulfonohydrazide in scientific research. One area of interest is the use of 3-nitro-N'-phenylbenzenesulfonohydrazide as a fluorescent probe for the detection of other biomolecules. Additionally, the potential therapeutic applications of 3-nitro-N'-phenylbenzenesulfonohydrazide's antioxidant properties warrant further investigation. Finally, the synthesis of 3-nitro-N'-phenylbenzenesulfonohydrazide derivatives with improved solubility and properties may expand its use in various applications.
In conclusion, 3-nitro-N'-phenylbenzenesulfonohydrazide is a versatile chemical compound with various scientific research applications. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully explore the potential of 3-nitro-N'-phenylbenzenesulfonohydrazide in scientific research.

Synthesis Methods

The synthesis of 3-nitro-N'-phenylbenzenesulfonohydrazide involves the reaction of 3-nitrobenzenesulfonyl chloride with hydrazine hydrate in the presence of a base. The resulting product is then purified through recrystallization. This method yields a high purity and yield of 3-nitro-N'-phenylbenzenesulfonohydrazide.

Scientific Research Applications

3-nitro-N'-phenylbenzenesulfonohydrazide is widely used in scientific research as a reagent for the determination of trace amounts of copper, zinc, and other metal ions. It is also used as a fluorescent probe for the detection of cysteine and homocysteine. Additionally, 3-nitro-N'-phenylbenzenesulfonohydrazide has been used as a precursor for the synthesis of various organic compounds, including imidazole derivatives.